Cas no 1330-75-2 (Diisooctyl fumarate)

• Product name: Diisooctyl fumarate
• CAS No: 1330-75-2
• MF: C₂₀H₃₆O₄
• MW: 340.497447013855
• CID: 41269
• PubChem ID: 6436308

Diisooctyl fumarate Chemical and Physical Properties

Names and Identifiers

• Diisooctyl fumarate
• Isooctyl alcohol*, fumarate
• 2-Butenedioicacid (E)-, diisooctyl ester
• Fumaric acid, diisooctyl ester (7CI,8CI)
• DIOF
• RC Comonomer DIOF
• SCHEMBL394072
• AKOS015913790
• 3-(4-Chlorophenyl)-2H-benzo[e][1,3]oxazine-2,4(3H)-dione
• bis(6-methylheptyl) (E)-but-2-enedioate
• EINECS 215-546-7
• (2-Phenylthiazol-4-yl)-aceticacid
• 2-Butenedioic acid(2E)-, diisooctyl ester
• Bis(6-methylheptyl) fumarate
• NSC 6374
• 1330-75-2
• DIISOOCTYL MALEATE
• SCHEMBL1681376

• Inchi： 1S/C20H36O4/c1-17(2)11-7-5-9-15-23-19(21)13-14-20(22)24-16-10-6-8-12-18(3)4/h13-14,17-18H,5-12,15-16H2,1-4H3/b14-13+
• InChI Key： QIGLLCHDIZAZFE-BUHFOSPRSA-N
• SMILES： C(OCCCCCC(C)C)(=O)/C=C/C(OCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 340.26148
• Monoisotopic Mass: 340.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 6.5

Experimental Properties

• Density: 0.945
• Boiling Point: 409.8°Cat760mmHg
• Flash Point: 190.4°C
• Refractive Index: 1.457
• PSA: 52.6
• LogP: -0.44240

Additional information on Diisooctyl fumarate

Diisooctyl fumarate (CAS No. 1330-75-2): A Comprehensive Overview in Modern Chemical and Biomedical Applications

Diisooctyl fumarate, with the chemical identifier CAS No. 1330-75-2, is a widely recognized organic compound that has garnered significant attention in various industrial and scientific domains. As a member of the fumarate ester family, it is characterized by its unique molecular structure, which comprises two octyl groups attached to a fumaric acid backbone. This configuration imparts upon it a range of distinctive properties that make it invaluable in multiple applications, particularly in the realms of polymer science, pharmaceutical formulations, and biomedical research.

The compound's molecular formula, C₁₆H₂₈O₄, reflects its hydrophobic nature and its ability to interact favorably with both organic and polymeric matrices. These characteristics have positioned Diisooctyl fumarate as a key ingredient in the production of flexible PVC plastics, where it serves as a plasticizer. The plasticizing effect is attributed to its ability to disrupt the intermolecular forces within the polymer matrix, thereby enhancing flexibility and workability. This property has been exploited in numerous consumer products, from children's toys to automotive components, underscoring its versatility and commercial viability.

In recent years, research into the applications of Diisooctyl fumarate has expanded beyond traditional polymer science into more specialized fields. One particularly promising area is its use as an intermediate in pharmaceutical synthesis. The compound's ester linkage provides a reactive site that can be utilized in the formation of more complex molecules. For instance, studies have explored its role in the synthesis of prodrugs designed to enhance drug solubility and bioavailability. The ability of Diisooctyl fumarate to form stable esters with various pharmacologically active compounds has made it a valuable tool in medicinal chemistry.

Diisooctyl fumarate in biomedical engineering and tissue engineering. Its biocompatibility and low toxicity have led scientists to investigate its use as a component in biodegradable polymers for drug delivery systems. These systems are designed to release therapeutic agents in a controlled manner, improving treatment efficacy while minimizing side effects. The incorporation of Diisooctyl fumarate into such polymers enhances their mechanical properties, ensuring structural integrity during application. Diisooctyl fumarate has also been a subject of extensive study. Unlike some traditional plasticizers that have been phased out due to environmental concerns, CAS No. 1330-75-2 has demonstrated favorable biodegradability and low toxicity profiles. This has made it an attractive alternative for industries seeking sustainable solutions. Additionally, its resistance to degradation under UV light and thermal stress further reinforces its suitability for long-term applications where durability is essential. Diisooctyl fumarate have been leveraged in the development of advanced coatings and adhesives. Its ability to form stable films while maintaining flexibility has made it useful in protective coatings for metals and electronics. These coatings not only enhance durability but also provide resistance to environmental factors such as moisture and corrosion. Such applications highlight the compound's broad utility across different sectors. CAS No. 1330-75-2. Researchers are exploring its potential as a modifier for nanocomposites, where it can improve dispersion and interfacial adhesion between nanoparticles and polymer matrices. This has implications for creating high-performance materials with enhanced mechanical and thermal properties, which could revolutionize industries ranging from aerospace to construction. Diisooctyl fumarate is another critical aspect that has been thoroughly evaluated through extensive toxicological studies. These studies have consistently shown that when used within recommended guidelines, the compound exhibits low acute and chronic toxicity levels. This makes it suitable for applications involving direct or indirect human contact, provided proper handling protocols are followed. The safety data available for CAS No. 1330-75-2 provides confidence to industries relying on its properties for product development. Diisooctyl fumarate, particularly highlighted by its role as a plasticizer, pharmaceutical intermediate, and biomedical material component, underscore its significance in contemporary chemical and biomedical research. The ongoing exploration into its potential uses continues to expand its utility across various industries, driven by advancements in polymer science, pharmaceuticals, and nanotechnology. As research progresses, it is likely that even more innovative applications will emerge, further solidifying the position of this compound as a cornerstone material in modern chemistry.